3-O-Methyl Fulvestrant
3-O-Methyl Fulvestrant
Brand Name:
Vulcanchem
CAS No.:
1221256-46-7
VCID:
VC0126656
InChI:
InChI=1S/C33H49F5O3S/c1-31-18-16-27-26-13-12-25(41-2)22-24(26)21-23(30(27)28(31)14-15-29(31)39)11-8-6-4-3-5-7-9-19-42(40)20-10-17-32(34,35)33(36,37)38/h12-13,22-23,27-30,39H,3-11,14-21H2,1-2H3/t23-,27-,28+,29+,30-,31+,42?/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F
Molecular Formula:
C33H49F5O3S
Molecular Weight:
620.8 g/mol
3-O-Methyl Fulvestrant
CAS No.: 1221256-46-7
Cat. No.: VC0126656
Molecular Formula: C33H49F5O3S
Molecular Weight: 620.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1221256-46-7 |
|---|---|
| Molecular Formula | C33H49F5O3S |
| Molecular Weight | 620.8 g/mol |
| IUPAC Name | (7R,8R,9S,13S,14S,17S)-3-methoxy-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C33H49F5O3S/c1-31-18-16-27-26-13-12-25(41-2)22-24(26)21-23(30(27)28(31)14-15-29(31)39)11-8-6-4-3-5-7-9-19-42(40)20-10-17-32(34,35)33(36,37)38/h12-13,22-23,27-30,39H,3-11,14-21H2,1-2H3/t23-,27-,28+,29+,30-,31+,42?/m1/s1 |
| Standard InChI Key | QRQZOWKZNIIWRQ-VNXSLSSRSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F |
| SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F |
| Canonical SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)OC)CCCCCCCCCS(=O)CCCC(C(F)(F)F)(F)F |
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